Cas no 361478-80-0 (N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 361478-80-0
• MF: C₂₃H₁₃Cl₂NO₄
• MW: 438.259624242783
• CID: 6498198
• Update Time: 2025-07-19

N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-4-oxo-

• Inchi： 1S/C23H13Cl2NO4/c24-13-9-10-18(16(11-13)22(28)14-5-1-3-7-17(14)25)26-23(29)21-12-19(27)15-6-2-4-8-20(15)30-21/h1-12H,(H,26,29)
• InChI Key： GUYXSFGRAGFRAZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(Cl)C=C2C(=O)C2=CC=CC=C2Cl)=O)OC2=CC=CC=C2C(=O)C=1

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 665.1±55.0 °C(Predicted)
• pka: 8.31±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide

Comprehensive Overview of N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide (CAS No. 361478-80-0)

N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide (CAS No. 361478-80-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of chromene derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for further study in drug discovery and development.

The compound's structure features a 4-oxo-4H-chromene core, which is a common motif in many bioactive molecules. The presence of chloro substituents at specific positions enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have explored its potential as a kinase inhibitor, a topic of high interest in oncology research. With the growing demand for targeted therapies, compounds like N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide are being scrutinized for their ability to modulate specific cellular pathways.

In the context of drug design, this compound's carboxamide group plays a critical role in forming hydrogen bonds with biological targets, a feature often highlighted in computational chemistry simulations. The integration of AI-driven molecular modeling has further accelerated the exploration of its potential applications, aligning with the current trend of leveraging machine learning in pharmaceutical research. Questions such as "How does N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide interact with protein targets?" or "What are its ADME properties?" are frequently searched by professionals in the field.

Another area of interest is the compound's synthetic accessibility. Researchers are investigating efficient routes to produce N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide with high yield and purity, a topic often discussed in organic synthesis forums. The compound's crystallographic data and spectroscopic characteristics are also well-documented, providing valuable insights for quality control and analytical validation.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 361478-80-0 is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Companies are increasingly focusing on green chemistry principles to minimize environmental impact during production, a trend reflected in recent publications and patents. The compound's compatibility with flow chemistry techniques is another hot topic, as it aligns with the push for sustainable manufacturing.

In summary, N-4-chloro-2-(2-chlorobenzoyl)phenyl-4-oxo-4H-chromene-2-carboxamide (CAS No. 361478-80-0) represents a fascinating area of research at the intersection of medicinal chemistry, molecular biology, and industrial applications. Its potential as a therapeutic agent or chemical probe continues to inspire innovation, making it a compound worth watching in the coming years.